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Disclaimer: Specific safety data sheets (SDS) and detailed disposal procedures for Salviol are
not readily available in public resources. Salviol is a naturally occurring meroterpenoid found in
plants of the Salvia genus.[1][2] For laboratory purposes, it is handled as a research-grade
chemical. The following guidelines are based on general best practices for the disposal of
research chemicals and should be adapted in strict accordance with your institution's
environmental health and safety (EHS) protocols and all applicable local, state, and federal
regulations. Always consult your institution's EHS department for specific guidance.

Immediate Safety and Handling Considerations

Before disposal, it is crucial to handle Salviol with appropriate personal protective equipment
(PPE). While specific hazard information for Salviol is not detailed in the provided search
results, general precautions for handling chemical compounds in a laboratory setting should be
followed. This includes wearing safety glasses, gloves, and a lab coat.

Quantitative Data Summary

As no specific Safety Data Sheet (SDS) for Salviol was identified, quantitative hazard data
(e.g., LD50, exposure limits) is not available. The following table summarizes key chemical
identifiers for Salviol.
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Property Value Source
Molecular Formula C20H3002 [2]
Molecular Weight 302.5 g/mol [2]

(3S,4aS,10aS)-1,1,4a-
trimethyl-7-propan-2-yl-

IUPAC Name 2,3,4,9,10,10a- [2]
hexahydrophenanthrene-3,6-
diol

(+)-salviol, 6alpha-
Synonyms ; [2]
hydroxyferruginol

Step-by-Step Disposal Protocol for Salviol Waste

The proper disposal route for Salviol will depend on its physical state (solid or in solution) and
the nature of any contaminants. The following are general experimental protocols for the
disposal of research-grade organic chemicals.

1. Solid Salviol Waste:

o Step 1: Containerization. Place pure Salviol or materials heavily contaminated with Salviol
(e.g., weighing paper, gloves) into a designated hazardous waste container for solid organic
waste. This container should be made of a compatible material, such as amber glass or a
chemically resistant plastic.

o Step 2: Labeling. Affix a hazardous waste tag to the container.[3] The label must include:

The words "Hazardous Waste"

[¢]

The full chemical name: "Salviol"

o

An accurate accumulation start date

o

[¢]

The specific hazard characteristics (e.g., "Organic Solid"). If the hazards are not fully
known, this should be indicated.
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o Step 3: Storage. Store the sealed container in a designated satellite accumulation area until
it is collected by your institution's EHS personnel.

2. Salviol in Solution:

o Step 1: Solvent Identification. Identify the solvent used to dissolve the Salviol. The disposal
procedure is primarily determined by the solvent.

o Step 2: Containerization.

o Organic Solvents: If Salviol is dissolved in a non-halogenated organic solvent, it should be
disposed of in a designated "Non-Halogenated Organic Waste" container. If itis in a
halogenated solvent, it must go into a "Halogenated Organic Waste" container. Never mix
these two types of solvent waste.[4] All organic solvents must be collected and disposed of
as hazardous waste; they must not be discharged down the drain.[3]

o Agueous Solutions: Disposal of aqueous solutions down the sanitary sewer is generally
not permitted for research chemicals unless explicitly approved by EHS. Small amounts of
neutralized aqueous solutions that do not contain heavy metals or other toxic
contaminants may sometimes be drain-disposed, but this must be verified with your
institution's policies.[3] It is best practice to collect agueous solutions containing Salviol as
hazardous aqueous waste.

o Step 3: Labeling. Label the liquid waste container with a hazardous waste tag, listing all
components, including Salviol and the solvent(s), with their estimated percentages.[3]

o Step 4: Storage. Keep the container sealed and in a designated satellite accumulation area
for pickup.

3. Disposal of Empty Salviol Containers:

o Empty containers that held Salviol must be triple-rinsed with a suitable solvent.[5] The
rinsate should be collected and disposed of as hazardous waste, following the procedure for
Salviol in solution. After triple-rinsing, the container may be disposed of in the regular trash
or glassware waste, depending on the material, but be sure to deface the label first.

Logical Workflow for Salviol Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Salviol
waste in a laboratory setting.

Start: Salviol Waste Generated

Identify Waste Type

Solid Waste (Pure Salviol, Contaminated Labware)

Liquid Waste (Salviol in Solution)

Triple-Rinse with Appropriate Solvent

e in Satell
for EHS Pickup.
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Caption: Workflow for the safe disposal of Salviol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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